Cas no 142048-60-0 (4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)-)

• Product Name: 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)-
• CAS No: 142048-60-0
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 3734035
• PubChem ID: 16455310
• Update Time: 2025-06-12

4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)-
• 2-(4-Chlorophenyl)-5,6-dihydro-4h-1,3,4-oxadiazin-5-one
• AKOS002245503
• 848-300-8
• EN300-7504227
• 2-(4-chlorophenyl)-4H-1,3,4-oxadiazin-5(6H)-one
• CS-0260376
• 142048-60-0
• SCHEMBL8683790
• Z1213686167
• 2-(4-chlorophenyl)-4H-1,3,4-oxadiazin-5-one
• STL202629

• Inchi： 1S/C9H7ClN2O2/c10-7-3-1-6(2-4-7)9-12-11-8(13)5-14-9/h1-4H,5H2,(H,11,13)
• InChI Key： KJVIHPYFNTTZFV-UHFFFAOYSA-N
• SMILES： O1CC(=O)NN=C1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 210.0196052Da
• Monoisotopic Mass: 210.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.7Ų

Additional information on 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)-

Professional Introduction to 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)- (CAS No. 142048-60-0)

4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)-, identified by its Chemical Abstracts Service (CAS) number 142048-60-0, is a significant heterocyclic compound that has garnered considerable attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the oxadiazine class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of a chlorophenyl substituent at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The oxadiazine core is a six-membered aromatic ring containing two nitrogen atoms and one oxygen atom. This structural framework imparts remarkable stability and reactivity, enabling diverse functionalization strategies. In particular, 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)- has been extensively studied for its potential pharmacological effects. Researchers have explored its derivatives as intermediates in the synthesis of bioactive molecules targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of oxadiazine derivatives in addressing unmet medical needs. Studies have demonstrated that modifications at the 2-(4-chlorophenyl) position can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. This has led to the development of several novel compounds with enhanced efficacy and reduced toxicity profiles. For instance, researchers have reported promising results in preclinical trials using derivatives of 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)- as inhibitors of kinases and other enzyme targets implicated in cancer and inflammatory disorders.

The chlorophenyl group is particularly noteworthy due to its ability to modulate electronic distributions across the molecule. This feature is exploited in medicinal chemistry to optimize binding interactions with biological targets. In addition, the oxadiazine ring can serve as a privileged scaffold for drug design, offering multiple sites for chemical modification without compromising structural integrity. These attributes make 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)- a versatile building block for synthesizing complex pharmacophores.

In recent years, computational chemistry has played a pivotal role in elucidating the structure-activity relationships (SAR) of oxadiazine derivatives. High-throughput virtual screening (HTVS) and molecular docking studies have identified lead compounds with high affinity for disease-relevant targets. Among these, 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)- has emerged as a promising candidate for further optimization. Experimental validation through X-ray crystallography and NMR spectroscopy has confirmed the predicted binding modes of these derivatives.

The synthesis of 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)- involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the oxadiazine core followed by functional group transformations to introduce the chlorophenyl moiety. Advances in green chemistry have also influenced synthetic methodologies, promoting sustainable approaches that minimize waste and hazardous byproducts.

Biological evaluation of oxadiazine derivatives has revealed their potential as antimicrobial agents against resistant bacterial strains. The unique structural features of these compounds disrupt essential bacterial processes such as DNA replication and metabolic pathways. Additionally, preclinical data suggest that derivatives of 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl)- exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

The pharmaceutical industry continues to invest heavily in exploring heterocyclic compounds like oxadiazines due to their versatility and therapeutic promise. Collaborative efforts between academia and industry are accelerating the discovery pipeline for novel drugs derived from this scaffold. As research progresses, it is anticipated that optimized derivatives will enter clinical trials within the next decade.

The regulatory landscape for new drug development necessitates rigorous safety and efficacy assessments before market approval. However, oxadiazine-based compounds, including those derived from CAS No. 142048-60-0, are poised to meet stringent regulatory standards due to their well-documented pharmacological profiles and favorable toxicity profiles observed in preclinical studies.

In conclusion, 4H-1,3,4-Oxadiazin-5(6H)-one, 2-(4-chlorophenyl), represents a significant advancement in medicinal chemistry with far-reaching implications for drug discovery and development. Its unique structural features and biological activities position it as a cornerstone compound for future therapeutic innovations.